2-(4-Butoxyphenyl)quinoxaline

• Molecular Formula: C18H18N2O
• Molecular Weight: 278.3 g/mol
• IUPAC Name: 2-(4-butoxyphenyl)quinoxaline
• InChI: InChI=1S/C18H18N2O/c1-2-3-12-21-15-10-8-14(9-11-15)18-13-19-16-6-4-5-7-17(16)20-18/h4-11,13H,2-3,12H2,1H3
• InChI Key: HARAEXGVKPJNPO-UHFFFAOYSA-N
• SMILES: CCCCOC1=CC=C(C=C1)C2=NC3=CC=CC=C3N=C2

Description

2-(4-Butoxyphenyl)quinoxaline is a nitrogen-containing heterocyclic compound featuring a quinoxaline core substituted at the 2-position with a 4-butoxyphenyl group. Quinoxalines are bicyclic aromatic systems comprising two fused pyrazine rings, renowned for their diverse pharmacological and industrial applications . The butoxyphenyl substituent introduces a hydrophobic alkoxy chain, which may enhance lipophilicity and influence binding interactions with biological targets.

Comparison with Similar Compounds

Key Trends :

• Electron-donating groups (e.g., methoxycoumarin in 3b ) enhance antiproliferative potency.
• Bulky substituents (e.g., bromophenyl in 8 ) may sterically hinder target binding, reducing efficacy.

Enzyme Inhibition and Antimicrobial Activity

Compound	Target/Activity	IC50/Ki	Key Structural Features	Reference
3e (BIQ derivative)	A1 adenosine receptor	0.5 nM	4-Ethylthio-benzimidazolyl substituent
3f	Protoporphyrinogen oxidase	0.17 µM	Methoxy-phenyl-quinoxaline + nitrile group
33	E. histolytica (antiamoebic)	0.17 µM	Thiazolino[5,4-b]quinoxaline scaffold
3g	Fungal pathogens (e.g., Colletotrichum)	0.59 µM	Allyl-methoxy-phenyl-quinoxaline

Key Trends :

• Electron-withdrawing groups (e.g., nitrile in 3f ) enhance herbicidal and fungicidal activity by interacting with enzyme active sites .
• Sulfonyl or halogenated substituents (e.g., 4-chlorophenyl in 56536-65-3 ) improve binding to parasitic or microbial targets .

Substituent Effects on Drug-Resistant Variants

From protease inhibitor studies ():

• 3-Trifluoromethylquinoxaline analogs maintain potency against HCV NS3/4A protease variants (D168A, R155K) due to optimal electronic and steric properties.
• 3-Isopropylquinoxaline analogs exhibit reduced activity (2–4 fold) against D168A due to steric clashes with His57 .

Structural and Electronic Comparisons

Compound	Substituent	LogP (Predicted)	Electronic Effects	Bioactivity Correlation
2-(4-Bromophenyl)	Bromine (σ = +0.44)	~3.5	Moderate electron-withdrawing	Anticancer, antiviral
2-(4-Methoxyphenyl)	Methoxy (σ = -0.27)	~2.8	Electron-donating	Enhanced solubility, moderate activity
2-(4-Nitrophenyl)	Nitro (σ = +0.78)	~2.1	Strong electron-withdrawing	Antimicrobial, dye applications
2-(4-Butoxyphenyl)	Butoxy (σ = -0.32)	~4.2	Electron-donating, hydrophobic	Hypothesized improved CNS penetration

Notes:

• σ = Hammett substituent constant; LogP values estimated via XLogP3 .
• Butoxyphenyl’s high lipophilicity may enhance blood-brain barrier penetration but could reduce aqueous solubility.